molecular formula C21H19BrN2O5S B130665 2-[[6-Bromo-3-(4-ethoxycarbonylphenyl)-4-oxoquinazolin-2-yl]methylsulfanyl]propanoic acid CAS No. 155104-15-7

2-[[6-Bromo-3-(4-ethoxycarbonylphenyl)-4-oxoquinazolin-2-yl]methylsulfanyl]propanoic acid

Cat. No. B130665
CAS RN: 155104-15-7
M. Wt: 491.4 g/mol
InChI Key: JEHGFYAIUBBVRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[6-Bromo-3-(4-ethoxycarbonylphenyl)-4-oxoquinazolin-2-yl]methylsulfanyl]propanoic acid is a synthetic compound that has been widely studied for its potential in scientific research. This compound is commonly referred to as BEMSP, and it has been found to have a variety of different applications in the field of biochemistry and molecular biology.

Mechanism of Action

The exact mechanism of action of BEMSP is not yet fully understood. However, it is believed that the compound works by binding to specific targets within cells and tissues, thereby altering their function and activity. Some researchers have suggested that BEMSP may interact with proteins involved in signal transduction pathways, while others have proposed that it may affect the activity of enzymes involved in key metabolic processes.
Biochemical and Physiological Effects:
Studies have shown that BEMSP can have a variety of different biochemical and physiological effects. For example, the compound has been found to inhibit the activity of certain enzymes involved in the biosynthesis of fatty acids, which could have potential implications for the treatment of obesity and related metabolic disorders. Additionally, BEMSP has been shown to have anti-inflammatory properties, and it may also have potential as a cancer therapeutic.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BEMSP in laboratory experiments is its high specificity and selectivity. Because the compound binds to specific targets within cells and tissues, it can be used to study the effects of different molecules and compounds with a high degree of precision. However, one of the main limitations of using BEMSP is its relatively complex synthesis method, which can make it difficult to produce large quantities of the compound for use in experiments.

Future Directions

There are many potential future directions for research involving BEMSP. Some researchers are exploring the use of the compound as a tool for investigating the mechanisms of action of different drugs and bioactive molecules, while others are investigating its potential therapeutic applications in a variety of different disease contexts. Additionally, there is ongoing research into the development of new and more efficient synthesis methods for BEMSP, which could help to make the compound more widely available for use in scientific research.

Synthesis Methods

The synthesis of BEMSP involves a series of chemical reactions that are designed to produce a pure and stable compound. The process typically involves the use of specialized equipment and techniques, as well as a variety of different reagents and solvents. While the exact details of the synthesis method may vary depending on the specific application, the overall process typically involves several key steps, including the formation of the quinazoline ring and the introduction of the sulfanyl and carboxylic acid functional groups.

Scientific Research Applications

BEMSP has been found to have a wide range of potential applications in scientific research. One of the most promising areas of study involves the use of BEMSP as a tool for investigating the biochemical and physiological effects of different compounds and molecules. By using BEMSP as a molecular probe, researchers can gain valuable insights into the mechanisms of action of various drugs and other bioactive substances.

properties

CAS RN

155104-15-7

Molecular Formula

C21H19BrN2O5S

Molecular Weight

491.4 g/mol

IUPAC Name

2-[[6-bromo-3-(4-ethoxycarbonylphenyl)-4-oxoquinazolin-2-yl]methylsulfanyl]propanoic acid

InChI

InChI=1S/C21H19BrN2O5S/c1-3-29-21(28)13-4-7-15(8-5-13)24-18(11-30-12(2)20(26)27)23-17-9-6-14(22)10-16(17)19(24)25/h4-10,12H,3,11H2,1-2H3,(H,26,27)

InChI Key

JEHGFYAIUBBVRA-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=C(C=C3)Br)CSC(C)C(=O)O

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=C(C=C3)Br)CSC(C)C(=O)O

synonyms

Benzoic acid, 4-(6-bromo-2-(((1-carboxyethyl)thio)methyl)-4-oxo-3(4H)- quinazolinyl)-, 1-ethyl ester

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.